Cas no 4918-96-1 ((2-Hydroxy-phenyl)-hydrogensulfat)

• Product Name: (2-Hydroxy-phenyl)-hydrogensulfat
• CAS No: 4918-96-1
• MF: C₆H₆O₅S
• MW: 190.173840999603
• CID: 2035557
• PubChem ID: 3083879
• Update Time: 2025-09-18

(2-Hydroxy-phenyl)-hydrogensulfat Chemical and Physical Properties

Names and Identifiers

• (2-Hydroxy-phenyl)-hydrogensulfat
• Brenzcatechinmonoschwefelsaeure
• catechol sulfate
• O-Sulfo-brenzcatechin
• pyrocatechol sulfate
• Schwefelsaeure-mono-(2-hydroxy-phenylester)
• sulfuric acid mono-(2-hydroxy-phenyl ester)
• benzene-1,2-diol,sulfuric acid
• NS00116282
• 2-Hydroxyphenyl hydrogen sulphate
• EN300-2670157
• (2-hydroxyphenyl) hydrogen sulfate
• DTXSID00964173
• (2-hydroxyphenyl)oxidanesulfonic acid
• MZPWKJZDOCIALD-UHFFFAOYSA-N
• pyrocatechol monosulfate
• catechol sulphate
• 1,2-Benzenediol mono(hydrogen sulfate)
• 4918-96-1
• catechol monosulfate
• 112-268-7
• SCHEMBL235067
• pyrocatechol hydrogen sulfate
• (2-hydroxyphenyl) hydrogen sulphate
• 1,2-Benzenediol, mono(hydrogen sulfate)
• DTXCID301391879
• 1,2-Benzenediol mono(hydrogen sulphate)
• Q27136985
• CHEBI:68505
• 2-hydroxyphenyl hydrogen sulfate

• Inchi： 1S/C6H6O5S/c7-5-3-1-2-4-6(5)11-12(8,9)10/h1-4,7H,(H,8,9,10)
• InChI Key： MZPWKJZDOCIALD-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)OC1C=CC=CC=1O

Computed Properties

• Exact Mass: 189.994
• Monoisotopic Mass: 189.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 92.2Ų

Experimental Properties

• Density: 1.669
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.627

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Phenylsulfates
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Arylsulfates Phenylsulfates